Cas no 2166803-17-2 (dispiro8-azabicyclo3.2.1octane-3,2'-1,3oxazinane-5',3''-oxetane)

• Product Name: dispiro8-azabicyclo3.2.1octane-3,2'-1,3oxazinane-5',3''-oxetane
• CAS No: 2166803-17-2
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5866937
• PubChem ID: 165532378
• Update Time: 2025-07-16

dispiro8-azabicyclo3.2.1octane-3,2'-1,3oxazinane-5',3''-oxetane Chemical and Physical Properties

Names and Identifiers

• dispiro8-azabicyclo3.2.1octane-3,2'-1,3oxazinane-5',3''-oxetane
• 2166803-17-2
• dispiro[8-azabicyclo[3.2.1]octane-3,2'-[1,3]oxazinane-5',3''-oxetane]
• EN300-1278789

• Inchi： 1S/C12H20N2O2/c1-2-10-4-12(3-9(1)14-10)13-5-11(8-16-12)6-15-7-11/h9-10,13-14H,1-8H2
• InChI Key： SFQAJCJNCBESFM-UHFFFAOYSA-N
• SMILES： O1CC2(COC2)CNC21CC1CCC(C2)N1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 42.5Ų

Additional information on dispiro8-azabicyclo3.2.1octane-3,2'-1,3oxazinane-5',3''-oxetane

Dispiro8-Azabicyclo[3.2.1]octane-3,2'-1,3-Oxazinane-5',3''-Oxetane: A Comprehensive Overview

The compound with CAS No 2166803-17-2, known as dispiro8-azabicyclo[3.2.1]octane-3,2'-1,3-oxazinane-5',3''-oxetane, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two or more rings connected through a single atom. The name itself reflects its complex structure, with the dispiro prefix indicating the presence of two spiro junctions within the molecule.

The core structure of this compound consists of an azabicyclo[3.2.1]octane system, which is a bicyclic framework containing a nitrogen atom (aza) in one of its rings. This bicyclic system is fused with a 1,3-oxazinane ring and an oxetane ring at specific positions, creating a highly branched and interconnected framework. The combination of these rings results in a molecule with significant steric hindrance and potential for diverse chemical reactivity.

Recent studies have highlighted the importance of such complex ring systems in drug design and materials science. For instance, the azabicyclo[3.2.1]octane moiety has been shown to exhibit interesting pharmacokinetic properties, making it a valuable component in the development of bioactive molecules. Similarly, the oxazinane and oxetane rings contribute to the compound's stability and ability to form hydrogen bonds, which are critical for its interactions within biological systems.

One of the most intriguing aspects of this compound is its potential for enantioselective synthesis. Researchers have explored various asymmetric catalytic methods to produce enantiomerically pure samples of this compound, which are essential for studying its stereochemical properties and biological activity. The use of chiral ligands in transition metal-catalyzed reactions has proven particularly effective in achieving high enantioselectivity.

In terms of applications, dispiro8-azabicyclo[3.2.1]octane-3,2'-1,3-oxazinane-5',3''-oxetane has shown promise in the field of medicinal chemistry. Its rigid structure and multiple functional groups make it an ideal candidate for targeting specific biological pathways or receptors. For example, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in neurodegenerative diseases such as Alzheimer's disease.

Moreover, advancements in computational chemistry have enabled researchers to model the electronic properties and molecular interactions of this compound at an unprecedented level of detail. Quantum mechanical calculations have provided insights into its electronic structure, while molecular dynamics simulations have revealed its conformational flexibility under various conditions.

Another area of interest is the environmental impact and degradation pathways of this compound. As concerns about chemical pollution continue to grow, understanding how such complex molecules break down in natural environments is crucial for their safe use and disposal.

In conclusion, dispiro8-azabicyclo[3.2.1]octane-3,2'-1,3-oxazinane-5',3''-oxetane (CAS No 2166803-17-2) represents a fascinating example of modern organic chemistry's ability to design and synthesize highly complex molecules with tailored properties. Its unique structure and versatile functionality make it a valuable tool for advancing research across multiple disciplines.